Cas no 1696315-42-0 (3-Iodo-1H-indole-6-carbonitrile)

• Product Name: 3-Iodo-1H-indole-6-carbonitrile
• CAS No: 1696315-42-0
• MF: C₉H₅IN₂
• MW: 268.05387377739
• MDL: MFCD30067566
• CID: 4611405
• PubChem ID: 69645632
• Update Time: 2025-06-08

3-Iodo-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1H-indole-6-carbonitrile
• SCHEMBL6039798
• SY099235
• CS-0051325
• WSC31542
• PB41197
• DB-136684
• MFCD30067566
• AS-53067
• 1696315-42-0
• P16038
• AKOS030238738
• 3-Iodo-1H-indole-6-carbonitrile

• MDL： MFCD30067566
• Inchi： 1S/C9H5IN2/c10-8-5-12-9-3-6(4-11)1-2-7(8)9/h1-3,5,12H
• InChI Key： MVMWRYCNOUKJSF-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=C(C#N)C=CC=21

Computed Properties

• Exact Mass: 267.94975 g/mol
• Monoisotopic Mass: 267.94975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.6
• Molecular Weight: 268.05

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Iodo-1H-indole-6-carbonitrile

Introduction to 3-Iodo-1H-indole-6-carbonitrile (CAS No. 1696315-42-0)

3-Iodo-1H-indole-6-carbonitrile is a significant intermediate in the field of pharmaceutical chemistry, renowned for its versatile applications in the synthesis of bioactive molecules. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1696315-42-0, belongs to the class of halogenated indole derivatives, which have garnered considerable attention due to their role in developing novel therapeutic agents. The structural motif of this molecule, featuring an iodine substituent at the 3-position and a nitrile group at the 6-position of the indole core, makes it a valuable building block for medicinal chemists exploring diverse pharmacological targets.

The indole scaffold is a privileged structure in drug discovery, with numerous clinically relevant compounds derived from it. Among these, halogenated indoles have been extensively studied for their enhanced binding affinity and metabolic stability. The presence of an iodine atom at the 3-position of the indole ring not only facilitates further functionalization via cross-coupling reactions but also imparts unique electronic properties that can modulate receptor interactions. The nitrile group at the 6-position further expands the synthetic possibilities, allowing for transformations such as hydrolysis to carboxylic acids or reduction to amines, which are crucial steps in lead optimization.

In recent years, 3-Iodo-1H-indole-6-carbonitrile has found utility in the development of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its application in designing kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer and inflammatory diseases. The iodine moiety serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the construction of complex aromatic systems with high precision. This capability has been leveraged to create novel scaffolds that exhibit potent activity against kinases such as EGFR and JAK.

Moreover, 3-Iodo-1H-indole-6-carbonitrile has been employed in the synthesis of indole-based ligands for G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate a vast array of physiological processes, making them prime targets for therapeutic intervention. Researchers have utilized this compound to develop selective ligands for receptors such as the histamine H3 receptor and the serotonin 5-HT2A receptor, which play roles in neurology and psychiatry. The structural flexibility offered by the indole core allows for fine-tuning of ligand properties, including binding affinity and selectivity.

Recent advances in biocatalysis have also highlighted the potential of 3-Iodo-1H-indole-6-carbonitrile as a substrate for enzymatic transformations. For instance, studies have demonstrated its utility in constructing chiral indole derivatives through asymmetric hydrogenation or oxidation reactions catalyzed by engineered enzymes. These biocatalytic approaches align with the growing emphasis on sustainable chemistry, reducing reliance on harsh reagents and minimizing waste generation. Such innovations not only enhance synthetic efficiency but also contribute to greener pharmaceutical manufacturing processes.

The compound's significance extends beyond academic research into industrial applications. Pharmaceutical companies have incorporated 3-Iodo-1H-indole-6-carbonitrile into their libraries for high-throughput screening (HTS) campaigns targeting untapped therapeutic areas. Its versatility as a starting material has led to the discovery of several lead compounds with promising preclinical profiles. For example, derivatives of this molecule have shown efficacy in models of neurodegenerative diseases by modulating neurotransmitter release or inhibiting pathological protein aggregation.

The synthesis of 3-Iodo-1H-indole-6-carbonitrile itself is a testament to modern organic chemistry techniques. Traditional methods often involve multi-step sequences involving halogenation and cyanation reactions, which can be challenging to optimize due to competing side pathways. However, recent methodologies have streamlined these processes through transition-metal catalysis or electrochemical activation, improving yields and reducing reaction times significantly. Such advancements underscore the dynamic nature of synthetic chemistry and its ability to adapt to evolving scientific demands.

Future research directions may explore novel applications of 3-Iodo-1H-indole-6-carbonitrile, particularly in areas such as photodynamic therapy or antimicrobial agents. The unique electronic properties conferred by the iodine and nitrile substituents could enable photoredox catalysis or generation of reactive oxygen species under specific conditions. Additionally, computational modeling techniques are being increasingly employed to predict how modifications to this scaffold might influence biological activity, further accelerating drug discovery efforts.

In conclusion,3-Iodo-1H-indole-6-carbonitrile (CAS No. 1696315-42-0) represents a cornerstone compound in modern medicinal chemistry. Its structural features provide unparalleled flexibility for designing molecules with tailored biological activities, while its amenability to advanced synthetic techniques ensures continued relevance in both academic and industrial settings. As our understanding of disease mechanisms evolves, so too will the applications of this versatile intermediate, solidifying its place as an indispensable tool in pharmaceutical innovation.